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Compound Focus: Pyriprole

CAS No.: 394730-71-3

Cat. No.: S645834

Pyriprole Profile Summary

The table below summarizes the key information found on Pyriprole. Please note that this data is not recent

and its regulatory status may have changed.

Attribute Details on Pyriprole

Chemical Class Phenylpyrazole insecticide (analogue of fipronil) [1].

Mode of Action Targets GABA-gated chloride channels in the nervous system, causing uncontrolled
neural activity and death in parasites [1]. It is a non-systemic, broad-spectrum
ectoparasiticide [1].

Primary Treatment of external parasites like fleas on dogs and cats [1].
Veterinary Use

Example Prac-tic Spot On Solution for Dogs [1].
Formulation
Efficacy Data One study indicates treatment can interrupt an established adult flea infestation on

dogs, and monthly use can prevent reinfestation [2].
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| Regulatory Status (Historical Data) | EU: Approved [1]. UK/GB: Not approved (as of the database entry)
[1]. ]

Critical Information Gaps

A meaningful cost-benefit analysis cannot be constructed due to the absence of the following critical data:

e Current Cost Data: No information on manufacturing, market pricing, or cost-effectiveness compared
to other drugs.

¢ Recent Efficacy & Safety Data: The available studies are from 2008-2009. There is no
contemporary experimental data on its efficacy, safety profile, or long-term effects in animals [2].

¢ Direct Comparative Analysis: No head-to-head experimental studies comparing Pyriprole's
performance, side effects, or resistance profiles against modern alternatives like newer isoxazolines
(e.g., Afoxolaner, Fluralaner).

e Detailed Experimental Protocols: The search results do not provide the detailed methodologies for
key experiments that would be required for scientific validation.

Proposed Experimental Framework for Comparison

For a rigorous comparison, you would need to design experiments that generate the missing data. Below is a

proposed high-level workflow for generating a comparative analysis.
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Qn Vivo Animal Trials)

In Vitro ASsavs Controlled Infestation Challenge
y on treated vs. control animals

Monitor: Speed of Kill (SoK),
Percentage Efficacy (%)
Adverse Events

Parasite Mortality/Kinetic

Receptor Binding Studies Studies at various concentrations

Data Collection & Analysis

Statistical Analysis:

ANOVA, EC/LC50 Calculation
Cost-Benefit Modeling
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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To cite this document: Smolecule. [Pyriprole cost-benefit analysis versus alternatives]. Smolecule,

[2026]. [Online PDF]. Available at: [https://www.smolecule.com/products/b645834#pyriprole-cost-

benefit-analysis-versus-alternatives]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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